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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide
CAS No.: 5097-95-0
Cat. No.: B12731701

Get Quote

Executive Summary & Compound Identity

Bis(2-chlorophenyl) sulfide (CAS: 5097-95-0) is a specialized organosulfur intermediate used

primarily in the synthesis of heterocyclic pharmaceuticals and agrochemicals. It serves as a
lipophilic scaffold in medicinal chemistry, often acting as a precursor to sulfonyl-based inhibitors
or tricyclic neuroleptic agents.

CRITICAL SAFETY DISTINCTION: Do NOT confuse this compound with Bis(2-chloroethyl)
sulfide (Sulfur Mustard/Mustard Gas, CAS: 505-60-2).

» Bis(2-chlorophenyl) sulfide (Target): Aromatic thioether. Solid/High-boiling liquid. Irritant.

» Bis(2-chloroethyl) sulfide (Mustard Gas): Aliphatic thioether. Volatile liquid. Potent
Vesicant/Blister Agent.[1][2][3]

This guide focuses strictly on the aromatic intermediate (CAS 5097-95-0).

Physicochemical Profile[2][3][4][5][6][71[8][9][10][11]
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Property Data Note

IUPAC: 1-Chloro-2-(2-

Chemical Name Bis(2-chlorophenyl) sulfide
chlorophenyl)sulfanylbenzene

CAS Number 5097-95-0 Verified Identifier

Molecular Formula C12HsCl2S

Molecular Weight 255.16 g/mol

Structure (2-ClI-CeHa)2S Ortho-substituted diaryl sulfide
Analog Inference:[4] 4,4'-

) ) o isomer MP is ~96°C; ortho
Physical State Pale yellow solid or semi-solid

isomer likely lower due to
sterics.

N Insoluble in water; Soluble in ) N
Solubility Lipophilic character
DCM, DMSO, Chloroform

Hazard Identification & Risk Assessment

While less toxic than its aliphatic analogs, Bis(2-chlorophenyl) sulfide poses significant risks
due to its irritant properties and potential for releasing toxic byproducts upon decomposition.

GHS Classification (Derived from Structural Analogs)
 Signal Word:WARNING

e Hazard Statements:

H315: Causes skin irritation.

[¢]

[¢]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.[1][3]

o

H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated aromatics).
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Decomposition Hazards

Thermal decomposition or combustion releases toxic fumes:

e Hydrogen Chloride (HCI): Corrosive gas.

e Sulfur Oxides (SOx): Respiratory irritants.

e Carbon Monoxide (CO): Asphyxiant.

Safe Handling & Storage Protocols

Hierarchy of Controls

e Engineering Controls (Primary):
o Handle exclusively within a certified chemical fume hood.
o Ensure airflow >100 fpm (feet per minute) at the sash face.
e Administrative Controls:
o Designate a "Sulfur Work Area" to contain potential odors.
o Restrict access to authorized personnel only.
o Personal Protective Equipment (PPE):

o Gloves: Nitrile (0.11 mm min) for splash protection; Silver Shield/4H for prolonged
handling.

o Eye Protection: Chemical safety goggles (ANSI Z87.1).

o Body: Lab coat + chemical-resistant apron if handling >5g.

Storage Logic

o Condition: Store at 2-8°C (Refrigerated).

e Atmosphere: Store under Inert Gas (Argon/Nitrogen).
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o Reasoning: Thioethers are susceptible to slow oxidation to sulfoxides (S=0) and sulfones
(O=S=0) upon exposure to atmospheric oxygen, altering potency.

o Incompatibilities: Strong Oxidizing Agents (Peroxides, Permanganates), Active Metals.

Emergency Response & First Aid

The following workflow outlines the decision logic for exposure incidents.

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Brush off solids 1. Rinse w/ Water (15 min) 1. Move to Fresh Air
2. Wash w/ Soap & Water (15 min) 2. Remove contacts if easy 2. If breathing difficult: Oxygen
3. Remove contam. clothing 3. Hold eyelids open 3. If stopped: CPR

SEEK MEDICAL ATTENTION
Bring SDS/CAS 5097-95-0

Click to download full resolution via product page

Figure 1: Emergency Response Decision Matrix for Bis(2-chlorophenyl) sulfide exposure.

Synthesis & Application Context

Understanding the synthesis provides context for impurity profiles (e.g., residual thiols).

Common Synthetic Route (Ullmann Coupling)
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The formation of the diaryl sulfide bond typically involves the coupling of a thiol with an aryl
halide.

Reaction: 2-Chlorothiophenol + 1-Bromo-2-chlorobenzene + Base (K2COs) — Bis(2-
chlorophenyl) sulfide

o Catalyst: Copper(l) lodide (Cul) or Palladium species.

o Safety Implication: Residual 2-Chlorothiophenol is significantly more odorous and toxic than
the product. Ensure thorough washing (NaOH) during workup to remove unreacted thiols.

Drug Development Utility

This scaffold is used to probe the "Ortho Effect” in Structure-Activity Relationships (SAR). The
steric bulk of the ortho-chlorines forces the two phenyl rings into a non-planar conformation,
which is critical for fitting into specific hydrophobic pockets in enzymes (e.g., COX-2 inhibitors
or specific GPCRS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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